5-Chloro-2-methoxy-4-(methylamino)benzoic acid
CAS No.: 61694-98-2
VCID: VC0018187
Molecular Formula: C9H10ClNO3
Molecular Weight: 215.63 g/mol
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Description | 5-Chloro-2-methoxy-4-(methylamino)benzoic acid is a benzoid compound . It is also known by its CAS number 61694-98-2 . The molecular formula is C9H10ClNO3 and its molecular weight is 215.63 g/mol . This compound is also referred to as 5-chloro-2-methoxy-4-(methylamino)benzoic acid . As a derivative of benzoic acid, 5-Chloro-2-methoxy-4-(methylamino)benzoic acid belongs to a class of compounds that have applications in various scientific fields . Other benzoic acid derivatives include compounds like 5-chloro-2-(4-methoxy-piperidino) benzoic acid and 5-amino-2-(4-benzylpiperazin-1-yl)benzoic acid . In laboratory settings, it is recommended to store this chemical in a dark, sealed, and dry environment at a temperature between 2-8°C . The safety recommendations include precautionary statements P261-P305+P351+P338, hazard statements H315-H319-H335, and the signal word "Warning" . |
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CAS No. | 61694-98-2 |
Product Name | 5-Chloro-2-methoxy-4-(methylamino)benzoic acid |
Molecular Formula | C9H10ClNO3 |
Molecular Weight | 215.63 g/mol |
IUPAC Name | 5-chloro-2-methoxy-4-(methylamino)benzoic acid |
Standard InChI | InChI=1S/C9H10ClNO3/c1-11-7-4-8(14-2)5(9(12)13)3-6(7)10/h3-4,11H,1-2H3,(H,12,13) |
Standard InChIKey | TXJMYISJXPBNCC-UHFFFAOYSA-N |
SMILES | CNC1=C(C=C(C(=C1)OC)C(=O)O)Cl |
Canonical SMILES | CNC1=C(C=C(C(=C1)OC)C(=O)O)Cl |
Synonyms | 4-(Methylamino)-5-chloro-2-methoxybenzoic Acid; 5-Chloro-4-(methylamino)-2-methoxybenzoic Acid; |
PubChem Compound | 11694216 |
Last Modified | Sep 18 2023 |
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